3-(3,3-diphenylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(3,3-diphenylpropanoylamino)-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C30H23N3O5/c34-27(19-25(20-9-3-1-4-10-20)21-11-5-2-6-12-21)32-28-24-13-7-8-14-26(24)38-29(28)30(35)31-22-15-17-23(18-16-22)33(36)37/h1-18,25H,19H2,(H,31,35)(H,32,34)
• InChI Key: MHJJJJCFUHTPME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C30H23N3O5
• Molecular Weight: 505.5 g/mol

Description

3-(3,3-diphenylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, also known as DPPF, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DPPF belongs to the class of benzofuran carboxamides and has shown promising results in various studies.

Scientific Research Applications

Bioactivity and Synthesis of Benzofuran Derivatives

Benzofuran compounds, including 3-(3,3-diphenylpropanamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, have been extensively studied due to their ubiquity in nature and strong biological activities. These activities span anti-tumor, antibacterial, anti-oxidative, and anti-viral effects. The interest in benzofuran compounds by chemical and pharmaceutical researchers is due to their potential applications in drug development. For instance, novel macrocyclic benzofuran compounds have shown anti-hepatitis C virus activity, suggesting potential as therapeutic drugs. Additionally, benzofurans have been developed as novel scaffold compounds for anticancer agents. The synthesis of complex benzofuran derivatives through unique methods, such as free radical cyclization cascade and proton quantum tunneling, highlights the innovative approaches to creating these biologically active compounds (Miao et al., 2019).

Antimicrobial Properties of Benzofurans

Benzofuran and its derivatives have been recognized for their extensive antimicrobial properties. These compounds have been identified as suitable structures for the development of new drugs in antimicrobial therapy. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been utilized in treating skin diseases like cancer or psoriasis. The unique structural features and broad biological activities make benzofurans a privileged structure in the field of drug discovery, especially for designing efficient antimicrobial agents (Hiremathad et al., 2015).

Benzofuran as a Scaffold for Novel Antimicrobial Agents

The benzofuran scaffold has emerged as a significant pharmacophore for designing novel antimicrobial agents active against various bacterial (Gram-positive and Gram-negative) and fungal microorganisms. Research has shown that benzofurans can be as potent as or even more potent than reference antibiotic drugs, particularly against S. aureus, a gram-positive pathogen. This discovery underlines the potential of benzofuran derivatives as promising candidates for antimicrobial therapy, paving new avenues for human health promotion and disease treatment (Abbas & Dawood, 2022).